Cas no 2138199-74-1 (3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid)

• Product Name: 3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid
• CAS No: 2138199-74-1
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 4640888
• Update Time: 2025-05-25

3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-5h,6h,8h-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid
• 3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid

• Inchi： 1S/C13H12N2O3/c16-13(17)11-10-8-18-7-6-15(10)12(14-11)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,16,17)
• InChI Key： SMOMONDAXIUQRC-UHFFFAOYSA-N
• SMILES： O1CCN2C(C3=CC=CC=C3)=NC(C(O)=O)=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid

Comprehensive Overview of 3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid (CAS No. 2138199-74-1)

The compound 3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid (CAS No. 2138199-74-1) is a heterocyclic organic molecule with a unique structural framework. Its imidazo[4,3-c][1,4]oxazine core, combined with a phenyl substituent and a carboxylic acid functional group, makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of small-molecule therapeutics targeting enzyme inhibition or protein-protein interactions.

In recent years, the demand for novel heterocyclic compounds like 3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid has surged due to their applications in pharmaceutical research. The compound’s fused ring system offers structural rigidity, which is advantageous for designing high-affinity ligands. Its carboxylic acid moiety further enhances its utility in structure-activity relationship (SAR) studies, as it can be readily derivatized into esters, amides, or other derivatives for optimization.

The synthesis of CAS No. 2138199-74-1 typically involves multi-step organic reactions, including cyclization and functional group transformations. Key challenges include achieving high regioselectivity during the formation of the imidazo-oxazine scaffold. Advanced techniques such as microwave-assisted synthesis or catalyzed cross-coupling reactions are often employed to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards for research use.

From a drug discovery perspective, 3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid has garnered attention for its potential role in addressing unmet medical needs. For instance, its structural analogs have been investigated for central nervous system (CNS) disorders due to their ability to cross the blood-brain barrier (BBB). Additionally, the compound’s pharmacophore features align with trends in fragment-based drug design (FBDD), where small, modular scaffolds are used to build potent inhibitors.

Environmental and green chemistry considerations are also relevant to the production of CAS No. 2138199-74-1. Researchers are exploring solvent-free synthesis and biocatalytic methods to reduce waste and energy consumption. Such approaches align with the growing emphasis on sustainable chemical processes in the pharmaceutical industry, a topic frequently searched by professionals seeking eco-friendly alternatives.

In summary, 3-phenyl-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid represents a versatile scaffold with broad applicability in medicinal chemistry. Its CAS No. 2138199-74-1 serves as a critical identifier for researchers sourcing high-purity materials. As the scientific community continues to explore innovative therapeutic targets, this compound is poised to play a pivotal role in the development of next-generation bioactive agents.